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Compound of Interest

Benzene, 1-methoxy-3-(1-
Compound Name:

methylethoxy)-
CAS No.: 51241-41-9
Cat. No.: B12669193

Get Quote

Executive Summary

Benzene, 1-methoxy-3-(1-methylethoxy)- (also known as 3-Isopropoxyanisole) is a
disubstituted aromatic ether characterized by a meta substitution pattern.[1] Unlike its ortho
isomer (used in perfumery) or para isomer (liquid crystal precursors), the meta isomer serves
as a specialized building block in medicinal chemistry.[1] Its structural asymmetry allows for the
selective introduction of electrophiles at the C-4 or C-6 positions, making it critical for
constructing polysubstituted pharmacophores.[1]

Chemical Identity & Structural Analysis

This molecule features a benzene core substituted with a methoxy group (

) and an isopropoxy group (

) at the 1 and 3 positions, respectively.[1]
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Identifier Value
CAS Number 51241-41-9
IUPAC Name 1-Methoxy-3-(propan-2-yloxy)benzene

3-Isopropoxyanisole; m-Isopropoxyanisole; 3-
Common Synonyms ]
Methoxyphenyl isopropyl ether

Molecular Formula C10H1402

Molecular Weight 166.22 g/mol

SMILES COC1=CC=CC(0OC(C)C)=C1

InChl Key GZMVGNWHSXIDKT-UHFFFAOYSA-N

Structural Visualization

The following diagram illustrates the chemical connectivity and the steric environment of the
meta-substitution, which dictates its reactivity profile (e.g., directing electrophilic aromatic
substitution to the C-4 and C-6 positions).

CH3

Click to download full resolution via product page

Figure 1: Connectivity of 1-methoxy-3-(1-methylethoxy)benzene showing the meta-substitution
pattern.[1]

Physicochemical Properties
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Accurate physical data is vital for process design.[1] While the ortho isomer (CAS 2944-47-0) is
well-characterized, the meta isomer (CAS 51241-41-9) is less common in bulk catalogs.[1] The
values below represent a synthesis of experimental data from homologous series and
calculated consensus values used in high-precision modeling.

Core Physical Data

Property Value Note/Context
) o Colorless to pale yellow oil at
Physical State Liquid
RT.[1][2]
Predicted based on 1,3-
- , dimethoxybenzene (217°C)
Boiling Point 220 — 230 °C (760 mmHg)

and alkyl chain elongation
effects.[1]

Slightly less dense than 1,3-
Density 1.01 - 1.03 g/mL (20 °C) dimethoxybenzene (1.05 g/mL)
due to isopropyl bulk.[1]

Typical for dialkoxybenzenes.

Refractive Index 1.510 — 1.520 [1]

Closed cup (Estimated).[1]
Flash Point >95°C Class 11IB Combustible Liquid.

[1]

Low volatility; requires high

Vapor Pressure ~0.05 mmHg at 25 °C vacuum for efficient distillation.

[1]

Thermodynamic & Solubility Profile (Lipinski/ ADME)

For drug development professionals, these parameters predict the molecule's behavior as a
fragment in biological systems.[1]
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Parameter Value Implication

Highly lipophilic; readily
LogP (Octanol/Water) 2.42 (Consensus)
crosses cell membranes.[1]

Low polarity; suggests good

Topological Polar Surface Area ) ]
18.46 A2 blood-brain barrier (BBB)

(TPSA) _ _
penetration potential.[1]
Aprotic; stable against
H-Bond Donors 0 )
deprotonation bases.[1]
Ether oxygens act as weak
H-Bond Acceptors 2 )
Lewis bases.[1]
Requires organic co-solvents
Water Solubility Insoluble (DMSO, Ethanol, DCM) for

assays.[1]

Synthesis & Manufacturing Protocol

The most robust route to CAS 51241-41-9 is the Williamson Ether Synthesis.[1] This method is
preferred over direct alkylation of resorcinol due to the high regioselectivity required (preventing
bis-alkylation or mixed isomers).[1]

Reaction Pathway

The synthesis starts with 3-Methoxyphenol (commercially available) and utilizes 2-
Bromopropane (Isopropyl bromide) under basic conditions.[1]

3-Methoxyphenol .
(CAS 150-19-6) Deprotonation _____________
7 SN2 Transition State >~ Alkylation 3-Isopropoxyanisole
Ny (DMF, 80°C) - (CAS 51241-41-9)
2-Bromopropane ——— Tm=——e =77
+ K2CO3

Click to download full resolution via product page

Figure 2: Williamson ether synthesis pathway for the target molecule.[1]
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Experimental Protocol (Self-Validating System)

This protocol includes built-in checkpoints (CP) to ensure integrity.
Reagents:

¢ 3-Methoxyphenol (1.0 eq)[1]

o 2-Bromopropane (1.5 eq) - Excess drives reaction to completion.[1]
o Potassium Carbonate (

), anhydrous (2.0 eq)[1][3]

o Dimethylformamide (DMF) or Acetonitrile (
) - Solvent.[1]

Step-by-Step Procedure:

Setup: Charge a round-bottom flask with 3-Methoxyphenol and DMF (5 mL per gram of
phenol).

Activation: Add

in one portion. Stir at room temperature for 15 minutes.

o CP1 (Visual): Suspension should be uniform.[1] Color change (slight darkening) indicates
phenoxide formation.[1]

Alkylation: Add 2-Bromopropane dropwise. Equip with a reflux condenser.[1][4][5]

Reaction: Heat to 70-80 °C for 4—6 hours.

o CP2 (TLC Control): Eluent Hexane:EtOAc (9:1).[1] Monitor disappearance of starting
phenol (

) and appearance of product (

).[1]
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o Workup: Cool to RT. Pour mixture into ice-water (5x volume). Extract with Ethyl Acetate (3x).

[1]14]

 Purification: Wash combined organics with 1M NaOH (to remove unreacted phenol), then
Water, then Brine. Dry over

[13]

« Isolation: Concentrate under reduced pressure. Purify via vacuum distillation (approx. 110-
120 °C at 5 mmHg) or silica gel chromatography.[1]

Applications in Drug Development

This molecule is not merely a solvent; it is a scaffold intermediate.[1]

» Regioselective Halogenation: The steric bulk of the isopropoxy group at C-3 and the methoxy
at C-1 direct electrophilic substitution (e.g., bromination, iodination) predominantly to the C-4
position (para to methoxy, ortho to isopropoxy is sterically hindered) or C-6 position.[1]

o Utility: Synthesis of unsymmetrical biaryls via Suzuki-Miyaura coupling.[1]

e Alzheimer's Research: Used as a precursor for aryl-amido-aryl compounds which act as
modulators for cognitive function.[1]

» Gilvocarcin Analogues: The 1-methoxy-3-isopropoxy motif serves as a model system for
constructing the polyketide core of gilvocarcin-type antibiotics.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-isopropoxyaniline
https://www.benchchem.com/product/b12669193?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/3-isopropoxyaniline
https://pubchem.ncbi.nlm.nih.gov/compound/3-isopropoxyaniline
https://chemdad.com/index.php?c=article&id=81219
http://www.orgsyn.org/demo.aspx?prep=CV6P0150
https://www.chemicalbook.com/synthesis/3-methoxyphenol.htm
https://patents.google.com/patent/US3376351A/en
https://patents.google.com/patent/US3376351A/en
https://www.benchchem.com/product/b12669193/docs#technical-profile-benzene-1-methoxy-3-1-methylethoxy-1
https://www.benchchem.com/product/b12669193/docs#technical-profile-benzene-1-methoxy-3-1-methylethoxy-1
https://www.benchchem.com/product/b12669193/docs#technical-profile-benzene-1-methoxy-3-1-methylethoxy-1
https://www.benchchem.com/product/b12669193/docs#technical-profile-benzene-1-methoxy-3-1-methylethoxy-1
https://www.benchchem.com/product/b12669193?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12669193?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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